![molecular formula C9H10ClNO2S B6165361 1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene CAS No. 19433-02-4](/img/no-structure.png)
1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene
Overview
Description
1-(3-Chloropropyl)sulfanyl-4-nitrobenzene, also known as CPNSB, is an aromatic compound composed of a nitrobenzene ring and a sulfanyl group. It is a synthetic compound that has been used in numerous scientific studies and laboratory experiments. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for CPNSB.
Scientific Research Applications
1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene has been used in numerous scientific studies and laboratory experiments. It has been used in various fields, including organic chemistry, medicinal chemistry, and pharmacology. It has also been used in the synthesis of new compounds, such as peptides and amino acids. Additionally, this compound has been used in the synthesis of novel compounds with anti-inflammatory and anti-cancer activities.
Mechanism of Action
1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene has been found to act as a ligand for several proteins, including the estrogen receptor alpha, androgen receptor, and progesterone receptor. It has also been found to interact with other proteins, such as the cyclooxygenase-2 enzyme, which is involved in the production of inflammatory mediators. Additionally, this compound has been found to inhibit the activity of several enzymes, including the cyclooxygenase-2 enzyme and the aromatase enzyme.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant activities. Additionally, this compound has been found to modulate the activity of several enzymes, including the cyclooxygenase-2 enzyme, the aromatase enzyme, and the 5-alpha reductase enzyme. Additionally, this compound has been found to induce apoptosis in cancer cells and to inhibit the growth of tumors.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene in laboratory experiments is that it is a relatively inexpensive and readily available compound. Additionally, this compound is a relatively stable compound, which makes it suitable for use in long-term experiments. However, one limitation of this compound is that it is not soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for 1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene research. These include further exploration of its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its use as an anti-cancer or anti-inflammatory agent. Additionally, further research could be conducted to explore the potential of this compound as a drug delivery system. Finally, further research could be conducted to explore the potential of this compound as a tool for the synthesis of novel compounds.
Synthesis Methods
1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene can be synthesized by the reaction of 4-nitrochlorobenzene and 3-chloropropylsulfanyl chloride in a 1:1 ratio in the presence of anhydrous potassium carbonate. The reaction takes place at room temperature and is completed in three hours. The product is then isolated by filtration, washed with water and dried.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene involves the reaction of 4-nitrobenzene with 3-chloropropanethiol in the presence of a base to form the desired product.", "Starting Materials": [ "4-nitrobenzene", "3-chloropropanethiol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 4-nitrobenzene in a suitable solvent (e.g. ethanol)", "Step 2: Add 3-chloropropanethiol to the reaction mixture", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to initiate the reaction", "Step 4: Heat the reaction mixture under reflux for several hours", "Step 5: Allow the reaction mixture to cool and then filter the precipitated product", "Step 6: Wash the product with a suitable solvent (e.g. diethyl ether) to remove any impurities", "Step 7: Dry the product under vacuum to obtain 1-[(3-chloropropyl)sulfanyl]-4-nitrobenzene" ] } | |
| 19433-02-4 | |
Molecular Formula |
C9H10ClNO2S |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
